Cas no 306937-20-2 (N-Boc-5-Bromoanthranilic acid)

• Product Name: N-Boc-5-Bromoanthranilic acid
• CAS No: 306937-20-2
• MF: C₁₂H₁₄BrNO₄
• MW: 316.147862911224
• MDL: MFCD01619006
• CID: 300297
• PubChem ID: 723356
• Update Time: 2025-10-25

N-Boc-5-Bromoanthranilic acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-5-Bromoanthranilic acid
• 5-Bromo-2-((tert-butoxycarbonyl)amino)benzoic acid
• Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]- (9CI)
• Benzoic acid,5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• Boc-2-amino-5-bromobenzoic acid
• 5-bromo-2-(tert-butoxycarbonylamino)benzoic acid
• AC1LF5ME
• ANW-50312
• CTK8B5826
• ST027621
• SureCN3490024
• 5-Bromo-2-((tert-butoxycarbonyl)amino)benzoicacid
• XRMSYCMCKRUWJD-UHFFFAOYSA-N
• A876112
• AKOS001681779
• DTXSID20352336
• CHEMBL4792568
• FT-0647495
• 5-bromo-2-{[(tert-butoxy)carbonyl]amino}benzoic acid
• 306937-20-2
• MFCD01619006
• SCHEMBL3490024
• 5-Bromo-2-(N-tert.Butoxycarbonyl)aminobenzoic acid
• 5-bromo-2-tert-butoxycarbonylamino-benzoic acid
• SY101513
• Benzoic acid,5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-(9ci)
• CS-0019045
• Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 5-Bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]benzoic acid
• DS-10900
• EN300-198333
• 2-(Boc-amino)-5-bromobenzoic Acid
• 5-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic Acid
• Cambridge id 6881760
• DB-382031
• 5-bromo-2-[(tert-butoxycarbonyl)amino]benzoic acid

• MDL： MFCD01619006
• Inchi： 1S/C12H14BrNO4/c1-12(2,3)18-11(17)14-9-5-4-7(13)6-8(9)10(15)16/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： XRMSYCMCKRUWJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.01062
• Monoisotopic Mass: 315.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.526
• Boiling Point: 367.1°C at 760 mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.598
• PSA: 75.63

Additional information on N-Boc-5-Bromoanthranilic acid

N-Boc-5-Bromoanthranilic Acid: A Comprehensive Overview

N-Boc-5-Bromoanthranilic acid, also known as N-(tert-butyloxycarbonyl)-5-bromoanthranilic acid, is a valuable compound in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines the anthranilic acid moiety with a bromine substituent at the 5-position and a Boc (tert-butyloxycarbonyl) protecting group on the nitrogen atom. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The CAS number for this compound is 306937-20-2, which uniquely identifies it in chemical databases and literature. Anthranilic acids, in general, are known for their biological activities and have been extensively studied for their potential in pharmacology. The introduction of the bromine substituent at the 5-position further enhances its reactivity and selectivity in synthetic reactions, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of N-Boc-5-bromoanthranilic acid in the development of novel pharmaceutical agents. For instance, researchers have explored its role in the synthesis of bioactive compounds with potential anti-inflammatory, anticancer, and antimicrobial properties. The Boc group serves as an excellent protecting group during multi-step synthesis, ensuring precise control over the reactivity of the amine functionality. This feature is particularly advantageous in peptide synthesis and medicinal chemistry.

In addition to its role in drug discovery, N-Boc-5-bromoanthranilic acid has found applications in materials science. Its aromatic structure and functional groups make it a suitable candidate for the development of advanced materials, such as organic semiconductors and sensors. Recent advancements in this area have demonstrated its potential in creating high-performance electronic devices with tailored properties.

The synthesis of N-Boc-5-bromoanthranilic acid typically involves a multi-step process that begins with the bromination of anthranilic acid derivatives. The introduction of the Boc group is achieved through standard peptide coupling techniques, ensuring high yields and purity. The compound's stability under various reaction conditions makes it an ideal substrate for further modifications, such as alkylation or acylation.

From an analytical standpoint, N-Boc-5-bromoanthranilic acid can be characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into its molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, N-Boc-5-bromoanthranilic acid is a versatile and valuable compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique combination of functional groups and reactivity makes it an essential building block for researchers aiming to develop innovative chemical entities. As ongoing research continues to uncover new potentials for this compound, its significance in the chemical community is expected to grow further.